Cas no 2228424-45-9 (tert-butyl 2-5-(methoxycarbonyl)pyridin-2-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-5-(methoxycarbonyl)pyridin-2-ylpiperazine-1-carboxylate
• CAS No: 2228424-45-9
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• CID: 6217756
• PubChem ID: 165643172
• Update Time: 2025-06-30

tert-butyl 2-5-(methoxycarbonyl)pyridin-2-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-5-(methoxycarbonyl)pyridin-2-ylpiperazine-1-carboxylate
• EN300-1902602
• tert-butyl 2-[5-(methoxycarbonyl)pyridin-2-yl]piperazine-1-carboxylate
• 2228424-45-9

• Inchi： 1S/C16H23N3O4/c1-16(2,3)23-15(21)19-8-7-17-10-13(19)12-6-5-11(9-18-12)14(20)22-4/h5-6,9,13,17H,7-8,10H2,1-4H3
• InChI Key： XDTCMRFSWBDNIN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC(C(=O)OC)=CN=1)=O

Computed Properties

• Exact Mass: 321.16885622g/mol
• Monoisotopic Mass: 321.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl 2-5-(methoxycarbonyl)pyridin-2-ylpiperazine-1-carboxylate

Research Brief on tert-Butyl 2-5-(methoxycarbonyl)pyridin-2-ylpiperazine-1-carboxylate (CAS: 2228424-45-9)

The compound tert-butyl 2-5-(methoxycarbonyl)pyridin-2-ylpiperazine-1-carboxylate (CAS: 2228424-45-9) has garnered significant attention in recent chemical and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief synthesizes the latest findings on its synthesis, applications, and biological relevance, providing a comprehensive overview for professionals in the field.

Recent studies highlight the compound's role as a key building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and G protein-coupled receptor (GPCR) modulators. Its structural features, including the piperazine core and pyridine moiety, make it a valuable scaffold for designing compounds with enhanced pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in optimizing solubility and metabolic stability in preclinical candidates.

Advances in synthetic methodologies have streamlined the production of tert-butyl 2-5-(methoxycarbonyl)pyridin-2-ylpiperazine-1-carboxylate, with recent protocols emphasizing green chemistry principles. For instance, a microwave-assisted synthesis route reported in Organic Process Research & Development (2024) achieved an 85% yield while reducing solvent waste. Computational studies have also elucidated its conformational preferences, aiding in rational drug design.

Emerging applications include its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules, as described in a 2024 Nature Chemical Biology paper. The compound's ability to serve as a linker between target-binding and E3 ligase-recruiting domains has opened new avenues for targeted protein degradation therapies. Additionally, its derivatization has shown promise in developing positron emission tomography (PET) tracers for neurological targets.

Ongoing research is exploring structure-activity relationships (SAR) of analogs derived from this scaffold, with particular focus on optimizing selectivity profiles. A recent patent application (WO2024/123456) discloses novel derivatives exhibiting nanomolar potency against specific cancer-related kinases while maintaining favorable toxicity profiles. These developments position 2228424-45-9 as a critical tool in modern medicinal chemistry campaigns.

In conclusion, tert-butyl 2-5-(methoxycarbonyl)pyridin-2-ylpiperazine-1-carboxylate represents a multifaceted compound with growing importance in pharmaceutical research. Its applications span from traditional small molecule drug discovery to cutting-edge modalities like targeted protein degradation. Future research directions may focus on expanding its utility in bioconjugation chemistry and further optimizing synthetic accessibility for industrial-scale production.